Cas no 869882-24-6 (2-Propanol, 1,1'-[(phenylmethyl)imino]bis[2-methyl-)

• Product Name: 2-Propanol, 1,1'-[(phenylmethyl)imino]bis[2-methyl-
• CAS No: 869882-24-6
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 1860143
• PubChem ID: 11704273
• Update Time: 2025-04-21

2-Propanol, 1,1'-[(phenylmethyl)imino]bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1'-[(phenylmethyl)imino]bis[2-methyl-
• 1-[benzyl-(2-hydroxy-2-methylpropyl)amino]-2-methylpropan-2-ol
• DTXSID70470892
• 869882-24-6

• Inchi： 1S/C15H25NO2/c1-14(2,17)11-16(12-15(3,4)18)10-13-8-6-5-7-9-13/h5-9,17-18H,10-12H2,1-4H3
• InChI Key： DTNJQLQSSAKOGN-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN(CC1C=CC=CC=1)CC(C)(C)O

Computed Properties

• Exact Mass: 251.188529040Da
• Monoisotopic Mass: 251.188529040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.7Ų